Cas no 1644388-53-3 ((3S)-3-fluoropyrrolidine-3-carboxylic acid)

• Product Name: (3S)-3-fluoropyrrolidine-3-carboxylic acid
• CAS No: 1644388-53-3
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• CID: 5307000
• Update Time: 2026-03-10

(3S)-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-fluoropyrrolidine-3-carboxylic acid
• (3S)-3-fluoropyrrolidine-3-carboxylic acid

• Inchi： 1S/C5H8FNO2/c6-5(4(8)9)1-2-7-3-5/h7H,1-3H2,(H,8,9)/t5-/m0/s1
• InChI Key： IETFKCHBHKSILW-YFKPBYRVSA-N
• SMILES： N1CC[C@@](F)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3S)-3-fluoropyrrolidine-3-carboxylic acid

Introduction to (3S)-3-Fluoropyrrolidine-3-Carboxylic Acid (CAS No. 1644388-53-3)

(3S)-3-Fluoropyrrolidine-3-carboxylic acid (CAS No. 1644388-53-3) is a chiral, fluorinated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile biological activities and structural flexibility.

The chiral center at the 3-position of the pyrrolidine ring, coupled with the presence of a fluorine atom, imparts distinct chemical and biological properties to this molecule. The fluorine atom, in particular, is known to influence the lipophilicity, metabolic stability, and binding affinity of molecules, making it a valuable functional group in drug design. The carboxylic acid group further enhances the molecule's polar character and ionizability, which are crucial for its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of (3S)-3-fluoropyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of its chiral structure and fluorine substitution was found to enhance its ability to inhibit viral replication, making it a promising lead for antiviral drug development.

In addition to its antiviral properties, (3S)-3-fluoropyrrolidine-3-carboxylic acid has also shown potential as a neuroprotective agent. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell survival and death.

The synthesis of (3S)-3-fluoropyrrolidine-3-carboxylic acid has been extensively studied to optimize its production for large-scale applications. A notable synthetic route involves the asymmetric hydrogenation of a prochiral pyrrolidine derivative followed by selective fluorination. This method ensures high enantiomeric purity, which is essential for pharmaceutical applications where the biological activity can be significantly influenced by the chirality of the molecule.

From a pharmacological perspective, (3S)-3-fluoropyrrolidine-3-carboxylic acid has demonstrated favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability has been evaluated using various in vitro models, indicating that it is resistant to rapid degradation by hepatic enzymes.

The safety profile of (3S)-3-fluoropyrrolidine-3-carboxylic acid has also been investigated in preclinical studies. Toxicity assessments conducted in animal models have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, (3S)-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1644388-53-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for drug development in areas such as antiviral therapy and neuroprotection. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.